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Compound of Interest

Compound Name: Phenanthrene-13C2

Cat. No.: B583378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data, handling protocols, and

experimental methodologies for Phenanthrene-¹³C₂, a crucial tool in metabolism, toxicological,

and environmental research. This document is intended for professionals in research and drug

development who are familiar with laboratory safety procedures.

Safety Data Sheet and Hazard Information
Phenanthrene-¹³C₂, like its unlabeled counterpart, is a polycyclic aromatic hydrocarbon (PAH)

and requires careful handling due to its potential health and environmental hazards. The

isotopic labeling does not significantly alter its chemical reactivity or toxicity.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Phenanthrene.

Data for Phenanthrene-¹³C₂ is expected to be comparable, with a slight increase in molecular

weight.
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Property Value Reference

Molecular Formula C₁₄H₁₀ [1]

Molecular Weight 178.23 g/mol (unlabeled) [1]

Appearance
Colorless to white crystalline

solid
[1]

Melting Point 98-101 °C [2]

Boiling Point 340 °C [2]

Solubility

Insoluble in water; soluble in

organic solvents like toluene,

benzene, and chloroform

[1][2]

Vapor Pressure 1 mm Hg at 118.3 °C [3]

Toxicological Data
Phenanthrene is classified as harmful if swallowed and is an irritant to the skin, eyes, and

respiratory tract.[4][5] It is also very toxic to aquatic life with long-lasting effects.[5]
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Hazard Classification Description GHS Pictograms

Acute Toxicity, Oral (Category

4)
Harmful if swallowed. GHS07 (Exclamation Mark)

Skin Irritation (Category 2) Causes skin irritation. GHS07 (Exclamation Mark)

Eye Irritation (Category 2A) Causes serious eye irritation. GHS07 (Exclamation Mark)

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

May cause respiratory

irritation.
GHS07 (Exclamation Mark)

Hazardous to the aquatic

environment, acute hazard

(Category 1)

Very toxic to aquatic life. GHS09 (Environment)

Hazardous to the aquatic

environment, long-term hazard

(Category 1)

Very toxic to aquatic life with

long lasting effects.
GHS09 (Environment)

Handling and Safety Precautions
Proper handling and storage are critical to minimize exposure and environmental

contamination.

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If working with the solid form where dust may be generated, a

NIOSH-approved respirator is recommended.[3]

Engineering Controls
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid compound or preparing stock solutions.

Storage
Store in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.

Keep away from oxidizing agents.[3]

Spills and Waste Disposal
Spills: In case of a spill, avoid generating dust. Moisten the spilled material with a suitable

solvent (e.g., toluene) and collect it with an absorbent material. Place the waste in a sealed,

labeled container for hazardous waste disposal.

Waste Disposal: Dispose of all waste containing Phenanthrene-¹³C₂, including contaminated

labware and solutions, as hazardous waste in accordance with local, state, and federal

regulations. Do not dispose of it in the regular trash or down the drain.

Experimental Protocols
The following are detailed methodologies for key experiments involving Phenanthrene-¹³C₂.

Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of Phenanthrene-¹³C₂ for use in various

assays.

Materials:

Phenanthrene-¹³C₂ solid

Anhydrous Dimethyl Sulfoxide (DMSO) or other suitable solvent (e.g., toluene, acetone)

Glass vials with Teflon-lined caps

Analytical balance

Vortex mixer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8921064/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Under a chemical fume hood, accurately weigh the desired amount of Phenanthrene-¹³C₂

solid into a clean, dry glass vial.

Add the appropriate volume of solvent to achieve the desired stock concentration (e.g., 10

mM).

Securely cap the vial and vortex until the solid is completely dissolved.

Store the stock solution at -20°C, protected from light.

In Vitro Metabolism Study using Liver Microsomes
Objective: To investigate the metabolism of Phenanthrene-¹³C₂ by liver enzymes.

Materials:

Pooled human or animal liver microsomes

Phenanthrene-¹³C₂ stock solution

NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate

dehydrogenase)

Phosphate buffer (pH 7.4)

Incubator/shaking water bath

Acetonitrile (ice-cold)

Centrifuge

Procedure:

Prepare a reaction mixture containing phosphate buffer, liver microsomes, and the NADPH

regenerating system.

Pre-incubate the mixture at 37°C for 5 minutes.
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Initiate the reaction by adding Phenanthrene-¹³C₂ from the stock solution to a final

concentration of interest (e.g., 1 µM).

Incubate at 37°C with gentle shaking for a specified time course (e.g., 0, 5, 15, 30, 60

minutes).

Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

Centrifuge the samples to pellet the protein.

Transfer the supernatant for analysis of metabolites by LC-MS/MS.

Cell Culture Experiment: Assessing Cellular Uptake and
Metabolism
Objective: To determine the uptake and metabolic fate of Phenanthrene-¹³C₂ in a cell culture

model.

Materials:

Cultured cells of interest (e.g., HepG2)

Complete cell culture medium

Phenanthrene-¹³C₂ stock solution

Phosphate-buffered saline (PBS)

Cell scraper

Methanol (ice-cold)

Centrifuge

Procedure:

Seed cells in appropriate culture plates and allow them to adhere and grow to the desired

confluency.
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Prepare the treatment medium by diluting the Phenanthrene-¹³C₂ stock solution in complete

cell culture medium to the desired final concentration.

Remove the existing medium from the cells and replace it with the treatment medium.

Incubate the cells for the desired time points.

At each time point, aspirate the treatment medium and wash the cells twice with ice-cold

PBS.

Add ice-cold methanol to the plate to quench metabolic activity and lyse the cells.

Scrape the cells and collect the cell lysate.

Centrifuge to pellet cell debris.

Analyze the supernatant for parent compound and metabolites.

Analysis of Phenanthrene-¹³C₂ and its Metabolites by
LC-MS/MS
Objective: To separate and quantify Phenanthrene-¹³C₂ and its metabolites from biological

matrices.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Tandem mass spectrometer (e.g., triple quadrupole)

Typical LC Conditions:

Column: C18 reverse-phase column

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid
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Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to elute the

parent compound and its more polar metabolites.

Flow Rate: Dependent on the column dimensions.

Typical MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

Scan Type: Multiple Reaction Monitoring (MRM) for targeted quantification.

MRM Transitions: Specific precursor-to-product ion transitions for Phenanthrene-¹³C₂ and its

expected metabolites need to be determined and optimized. The +2 Da mass shift of the

¹³C₂-labeled parent compound and its metabolites will be used to distinguish them from

endogenous or unlabeled compounds.

Visualizations
The following diagrams illustrate key pathways and workflows relevant to Phenanthrene-¹³C₂

research.

General Handling and Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: General Workflow for Handling and Experimentation with Phenanthrene-¹³C₂
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Caption: General workflow for handling and experimentation with Phenanthrene-¹³C₂.
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Simplified Metabolic Activation Pathway of
Phenanthrene

Figure 2: Simplified Metabolic Pathway of Phenanthrene
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Caption: Simplified metabolic activation pathway of Phenanthrene via the diol-epoxide route.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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